Cas no 214150-74-0 (1-Decarboxy-3-oxo-ceanothic-acid)

1-Decarboxy-3-oxo-ceanothic-acid Properties

Names and Identifiers

• 1-Decarboxy-3-oxo-ceanothic-acid
• 1-Decarboxy-3-oxo-ceathic acid
• 1-Norbetulonic acid
• (1R,3aS,5aR,5bR,7aR,10aR,10bR,12aR,12bR)-1-Isopropenyl-5a,5b,8,8, 10a-pentamethyl-9-oxooctadecahydrodicyclopenta[a,i]phenanthrene-3 a(1H)-carboxylic acid
• 1-DECARBOXY-3-OXOCEANOTHIC ACID
• 1-Decarboxy-3-oxo-ceanothic acid
• [ "1-Decarboxy-3-oxo-ceanothic acid" ]
• CS-0017300
• HY-N1639
• AKOS040760880
• CHEMBL487506
• FS-9566
• (1R,2R,5S,8R,9R,10R,13R,14R,18R)-1,2,14,17,17-pentamethyl-16-oxo-8-prop-1-en-2-ylpentacyclo[11.7.0.02,10.05,9.014,18]icosane-5-carboxylic acid
• SCHEMBL21435925
• 214150-74-0
• 3'H-Cyclopent[3,4]androst-3-en-18-oic acid, tetrahydro-4,5',5',9-tetramethyl-15-(1-methylethenyl)-4'-oxo-, (3beta,4alpha,5beta,8alpha,9beta,10alpha,13alpha,14beta,15beta)-
• +Expand

• InChIKey： NUDCZUBEFGYVSS-RSICVRGJSA-N
• Inchi： InChI=1S/C29H44O3/c1-17(2)18-10-13-29(24(31)32)15-14-27(6)19(23(18)29)8-9-21-26(5)16-22(30)25(3,4)20(26)11-12-28(21,27)7/h18-21,23H,1,8-16H2,2-7H3,(H,31,32)/t18-,19+,20-,21+,23+,26-,27+,28+,29-/m0/s1
• SMILES： CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(CC(=O)C5(C)C)C)C)C(=O)O

Computed Properties

• Exact Mass: 440.32900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 440.32904526g/mol
• Heavy Atom Count: 32
• Complexity: 887
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 6.90760
• PSA: 54.37000
• Boiling Point: 535.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 291.7±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3